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Cat. No.: B10860436 Get Quote

Application Notes and Protocols for
Ivarmacitinib Sulfate
For Researchers, Scientists, and Drug Development Professionals

Introduction
Ivarmacitinib, also known as SHR0302, is a potent and selective inhibitor of Janus kinase 1

(JAK1).[1][2] As a key mediator in the JAK-STAT signaling pathway, JAK1 is integral to the

signaling of numerous cytokines involved in inflammation and immune responses.[1][3]

Dysregulation of this pathway is implicated in a variety of autoimmune and inflammatory

diseases.[3] Ivarmacitinib shows high selectivity for JAK1 over other JAK family members,

which may offer a more targeted therapeutic approach with an improved safety profile.[2][4]

These application notes provide detailed protocols for the preparation and storage of

Ivarmacitinib sulfate stock solutions for research use.
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Parameter Value Source

Synonyms SHR0302 sulfate [2]

CAS Number 1639419-51-4 [2]

Molecular Formula C₁₈H₂₄N₈O₆S₂

Molecular Weight 512.56 g/mol

Solubility

In vitro (Free Base)
DMSO: 83 mg/mL (200.24

mM)
[5]

Water: Insoluble [5]

Ethanol: Insoluble [5]

Storage of Solid
Store at -20°C for up to 3

years.
[6]

Stock Solution Storage

Store in aliquots at -20°C for

up to 1 month or -80°C for up

to 6 months. Avoid repeated

freeze-thaw cycles.

[7]

Experimental Protocols
Protocol 1: Preparation of Ivarmacitinib Sulfate Stock
Solution (10 mM in DMSO)
Materials:

Ivarmacitinib sulfate powder

Dimethyl sulfoxide (DMSO), sterile

Sterile microcentrifuge tubes or vials

Calibrated pipette and sterile tips
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Vortex mixer

Analytical balance

Procedure:

Pre-weighing Preparation: Before opening, bring the vial of Ivarmacitinib sulfate powder to

room temperature to prevent condensation.

Weighing: Carefully weigh out the desired amount of Ivarmacitinib sulfate powder in a

sterile microcentrifuge tube. For example, to prepare 1 mL of a 10 mM stock solution, weigh

out 5.13 mg of Ivarmacitinib sulfate.

Solvent Addition: Add the calculated volume of sterile DMSO to the powder. For a 10 mM

stock solution from 5.13 mg of powder, add 1 mL of DMSO.

Dissolution: Vortex the solution until the Ivarmacitinib sulfate is completely dissolved.

Gentle warming in a 37°C water bath can be used to aid dissolution if necessary. Visually

inspect the solution to ensure there are no visible particulates.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes. Store the aliquots at -20°C for short-term storage (up to 1 month) or

-80°C for long-term storage (up to 6 months). It is recommended to avoid repeated freeze-

thaw cycles.[7]

Protocol 2: General Protocol for In Vitro Cell-Based
Assays
Materials:

Ivarmacitinib sulfate stock solution (10 mM in DMSO)

Appropriate cell culture medium

Cells for treatment

Sterile pipette and tips
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Cell culture plates

Procedure:

Thaw Stock Solution: Thaw an aliquot of the Ivarmacitinib sulfate stock solution at room

temperature.

Prepare Working Solutions: Prepare serial dilutions of the stock solution in cell culture

medium to achieve the desired final concentrations. It is crucial to maintain the final DMSO

concentration in the cell culture medium below 0.5% to avoid solvent-induced cytotoxicity.[7]

Example for a 10 µM final concentration: Add 1 µL of the 10 mM stock solution to 999 µL

of cell culture medium.

Cell Treatment: Replace the existing medium in the cell culture plates with the medium

containing the desired concentrations of Ivarmacitinib sulfate. Include a vehicle control

group treated with the same final concentration of DMSO as the highest concentration of

Ivarmacitinib sulfate used.

Incubation: Incubate the cells for the desired period (e.g., 24, 48, or 72 hours) under

standard cell culture conditions (e.g., 37°C, 5% CO₂).

Analysis: Following incubation, perform the desired downstream analysis, such as cell

viability assays, protein expression analysis, or gene expression studies. In published

studies, Ivarmacitinib has been shown to have an inhibitory effect on the proliferation of

hepatic stellate cells in a concentration-dependent manner within a range of 1 nM to 10 µM

over 48 hours.[4]
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Caption: Ivarmacitinib inhibits the JAK1-STAT signaling pathway.
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Experimental Workflow
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Caption: Workflow for Ivarmacitinib sulfate stock solution preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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